BENGHE Foundational & Exploratory

Check Availability & Pricing

dimethyl telluride chemical and physical
properties.

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dimethyl telluride

Cat. No.: B1222758

An In-Depth Technical Guide to Dimethyl Telluride

Introduction

Dimethyl telluride (DMTe), with the chemical formula (CHs)2Te, is an organotellurium
compound that holds a significant position in materials science, organic synthesis, and
environmental chemistry.[1][2][3] It is a volatile, pale yellow liquid characterized by a strong,
unpleasant garlic-like odor.[2][3] Historically, DMTe was first identified in 1939 as a product of
microbial metabolism, a discovery that highlighted the biological methylation of tellurium.[1][2]
[3] In materials science, it is a key precursor in the metalorganic vapour phase epitaxy
(MOVPE) for producing cadmium telluride (CdTe) and mercury cadmium telluride (HgCdTe) thin
films, which are crucial for solar cells and infrared detectors.[1][2][3]

This technical guide provides a comprehensive overview of the chemical and physical
properties of dimethyl telluride, its synthesis and reactivity, safety and handling protocols, and
its primary applications. The information is intended for researchers, scientists, and
professionals in drug development and related fields.

Chemical and Physical Properties

The fundamental physical and chemical properties of dimethyl telluride are summarized in the
tables below. These properties are crucial for its handling, application in synthesis, and for
understanding its behavior under various conditions.
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Table 1: General and Physical Properties of Dimethyl

Telluride
Property Value Source(s)
IUPAC Name (Methyltellanyl)methane [2]
CAS Number 593-80-6 [1][2][41[5]
Molecular Formula Cz2HeTe [2][41[6]
Molecular Weight 157.67 g/mol [2][6][71[8]
Appearance Pale yellow, translucent liquid [2][3]
Odor Strong garlic-like [2]
Melting Point -10 °C (263 K) [2][3]
Boiling Point 82 °C (355 K) [2][3]
Density Approx. 1.25 g/cm3 [4]

Soluble in many organic

Solubility solvents such as ethanol, [6]

ether, and benzene.

Table 2: Thermodynamic Properties of Dimethyl

Telluride
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Property Value Source(s)
Enthalpy of Vaporization

34.4 kd/mol at 313 K [9][10]
(AvapH)
35.6 £ 0.1 kd/mol at 323 K [9][10]
36.9 kJ/mol at 282 K [9][10]
Enthalpy of Fusion (AfusH) 7.77 kJ/mol at 201.9 K 9]

log(p/Pa) = 27.8192 —
Vapor Pressure Equation 2673.64/(TIK) — 6.06377 [11][12]
log(T/K) (for T = 267 to 369 K)

lonization Energy 7.85eVto 7.926 + 0.010 eV [10]

Structure and Spectroscopic Data

Dimethyl telluride has a bent molecular geometry, similar to its lighter chalcogenide analogs,
dimethyl ether, dimethyl sulfide, and dimethyl selenide. The C-Te-C bond angle is
approximately 94.9°.

Table 3: Spectroscopic Data for Dimethyl Telluride
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Spectroscopic Technique Key Features Source(s)
1) m): ~1.83. J(**°Te, H):

1H NMR (ppm) ( ) [12][13]
-20.8 Hz.
J(13C, tH): 140.7 Hz. J(**5Te,

13C NMR [13][14]
13C): 158.5 Hz.
Dimethyl telluride is often used

125Te NMR as an external reference for [15]
125Te NMR measurements.
Complete vibrational
assignments for both gaseous

IR and Raman Spectroscopy [11][12]

and liquid states have been

reported.

Mass Spectrometry (GC-MS)

A primary method for the
detection and quantification of
volatile DMTe.

[1](7]

Synthesis and Reactivity

Dimethyl telluride can be synthesized through various methods, ranging from classical

organic reactions to modern biochemical and radiolytic techniques.

Synthesis Methods

e From Organometallic Reagents: A common and high-yield (89-93%) method involves the

reaction of elemental tellurium with methyl lithium (MeLi) in an inert atmosphere.[1]

Alternatively, tellurium halides like tellurium tetrachloride (TeCls) can be treated with Grignard

reagents such as methylmagnesium bromide.[1][4]

» Classical Alkylation: An illustrative synthesis involves the reaction of sodium telluride (NazTe)
with methyl iodide (CHsl).[16]

» Microbial Synthesis: Certain fungi (e.g., Penicillium brevicaule) and bacteria can produce

DMTe through the biological methylation of inorganic tellurium compounds, with yields of
approximately 60-75%.[1][2][3]
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e Gamma Radiolysis: DMTe can be formed by the interaction of solid tellurium with methyl
radicals generated from solvents like acetone or dimethyl ether under gamma irradiation,
yielding around 12-18%.[1][17]

Chemical Reactivity

Dimethyl telluride is a reactive compound, particularly towards electrophiles, due to the polar
carbon-tellurium bond.[4]

o Oxidation: It can be oxidized by reagents like hydrogen peroxide or nitric acid to produce
tellurium dioxide (TeO2).[4]

e Reduction: Reduction with agents such as lithium aluminum hydride yields elemental
tellurium.[4]

o Substitution Reactions: DMTe readily undergoes substitution reactions with halogens and
other electrophiles, leading to the formation of diverse organotellurium derivatives.[4]

Experimental Protocols
Protocol for Synthesis of Dimethyl Telluride from
Sodium Telluride

This protocol describes a general procedure for the synthesis of symmetrical diorganyl
tellurides, adapted for dimethyl telluride.[18]

Materials:

Tellurium powder (Te)

Sodium borohydride (NaBHa4)

N,N-Dimethylformamide (DMF), anhydrous

Methyl iodide (CHsl)

Standard glassware for air-sensitive chemistry (Schlenk line, nitrogen/argon atmosphere)
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Procedure:

e Under a nitrogen atmosphere, add tellurium powder (1.0 eq) to a stirred solution of sodium
borohydride (2.5 eq) in anhydrous DMF.

e Heat the reaction mixture to 80 °C and stir for 1 hour. The formation of sodium telluride
(NazTe) is indicated by the solution turning a deep purple color.

e Cool the mixture to room temperature (25 °C).
o Slowly add methyl iodide (2.0 eq) to the reaction mixture.
 Stir the resulting mixture at 25 °C for 4 hours.

 After the reaction is complete, dilute the mixture with deionized water and extract twice with
an organic solvent (e.g., n-hexane or ethyl acetate).

o Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate
(MgSO0a), and concentrate under reduced pressure.

 Purify the resulting crude product via column chromatography to yield pure dimethyl
telluride.

Generalized Protocol for Solubility Determination

Given the air-sensitivity and toxicity of dimethyl telluride, solubility determination must be
performed under controlled conditions. This is a generalized protocol as specific quantitative
solubility data is not widely available.[19]

Materials:

Dimethyl telluride

Selected anhydrous organic solvent

Inert atmosphere glovebox or Schlenk line

Thermostatically controlled shaker or stir plate
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o Gas-tight syringes and septa-sealed vials
» Analytical technique for quantification (e.g., GC-MS)
Procedure:

o Sample Preparation: Inside an inert atmosphere glovebox, add an excess amount of
dimethyl telluride to a known volume of the chosen anhydrous solvent in a sealed vial.

o Equilibration: Seal the vial tightly and place it in a thermostatically controlled shaker set to
the desired temperature (e.g., 25 °C). Allow the mixture to equilibrate for at least 24 hours to
ensure saturation.

o Sample Extraction: After equilibration, allow the solid to settle. Carefully extract a known
volume of the supernatant (the saturated solution) using a gas-tight syringe fitted with a filter
to prevent the transfer of any undissolved solute.

 Dilution and Analysis: Dilute the extracted aliquot with a known volume of the same solvent
to bring the concentration within the linear range of the analytical instrument.

e Quantification: Analyze the diluted sample using a calibrated GC-MS or other suitable
analytical method to determine the concentration of dimethyl telluride.

e Calculation: From the concentration of the diluted sample and the dilution factor, calculate
the concentration in the original saturated solution. Express the solubility in units such as
9/100 mL or mol/L.

Mandatory Visualizations
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Caption: Synthesis workflow for Dimethyl Telluride.
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Caption: Workflow for determining solubility.
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Dimethyl Telluride
(CH3)2Te Reduction
Reducing Agent Elemental Tellurium
(e.g., LiAIH4) Te

Click to download full resolution via product page

Caption: Key reactions of Dimethyl Telluride.

Toxicity and Safety

Dimethyl telluride is classified as a hazardous substance and must be handled with extreme
care.

Table 4: Hazard and Safety Information for Dimethyl
Telluride
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Hazard Type Description Source(s)

Acute Toxicity, Oral (Category
3), Dermal (Category 3),

GHS Classification Inhalation (Category 3). Toxic if  [7]
swallowed, in contact with skin,

or if inhaled.

Imparts a garlic-like odor to
breath and sweat.[2][20]
Heavy exposure can lead to
Exposure Symptoms headache, drowsiness,
metallic taste, loss of appetite,
nausea, tremors, convulsions,

and respiratory arrest.[20]

Considered an occupational
o Toxicit hepatotoxin (toxic to the liver)
rgan Toxicity _ _
and a potential reproductive

toxin.[7][20]

Permissible Exposure Limit

(PEL) 0.1 mg/m3 (as Te) [7]

Immediately Dangerous to Life

25.0 mg/m3 (as Te) [7]
or Health (IDLH)

All manipulations should be
performed in a well-ventilated
chemical fume hood.[6] Wear
) ) appropriate personal protective
Handling Precautions ) ) ]
equipment (PPE), including
chemical-resistant gloves,

safety goggles, and a lab coat.

[6]

Incompatible Materials Oxidizing agents.[20]

Disposal Dispose of waste in

accordance with local,
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regional, and national

regulations.[6]

Applications

The unique properties of dimethyl telluride make it a valuable compound in several high-

technology fields.

Semiconductor Manufacturing: It is a critical organometallic precursor for Metal-Organic
Chemical Vapor Deposition (MOCVD) and Metalorganic Vapor Phase Epitaxy (MOVPE).[1]
[2][3] These techniques use DMTe to grow high-purity thin films of cadmium telluride (CdTe)
and mercury cadmium telluride (HgCdTe), which are used in the production of solar panels
and advanced infrared detectors.[1]

Organic Synthesis: As a fundamental organotellurium compound, DMTe serves as a reagent
for the synthesis of more complex tellurium-containing molecules.[1][6]

Materials Science: It is used as a precursor for photosensitive dyes and photoluminescent
materials.[1][6]

Environmental and Biological Research: The identification of DMTe as a microbial metabolite
has spurred research into the biogeochemical cycling of tellurium and its role in microbial
detoxification mechanisms.[1][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Dimethyl telluride | 593-80-6 | Benchchem [benchchem.com]
2. Dimethyl telluride - Wikipedia [en.wikipedia.org]
3. Dimethyl_telluride [chemeurope.com]

4. Buy Dimethyl telluride (EVT-1557604) | 593-80-6 [evitachem.com]

© 2025 BenchChem. All rights reserved. 12 /14 Tech Support


https://www.chembk.com/en/chem/dimethyl%20telluride
https://www.benchchem.com/product/b1222758?utm_src=pdf-body
https://www.benchchem.com/product/b1222758
https://en.wikipedia.org/wiki/Dimethyl_telluride
https://www.chemeurope.com/en/encyclopedia/Dimethyl_telluride.html
https://www.benchchem.com/product/b1222758
https://www.benchchem.com/product/b1222758
https://www.chembk.com/en/chem/dimethyl%20telluride
https://www.benchchem.com/product/b1222758
https://www.chembk.com/en/chem/dimethyl%20telluride
https://www.benchchem.com/product/b1222758
https://www.evitachem.com/product/evt-1557604
https://www.benchchem.com/product/b1222758?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b1222758
https://en.wikipedia.org/wiki/Dimethyl_telluride
https://www.chemeurope.com/en/encyclopedia/Dimethyl_telluride.html
https://www.evitachem.com/product/evt-1557604
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222758?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

¢ 5. dimethyl telluride CAS#: 593-80-6 [m.chemicalbook.com]

e 6. chembk.com [chembk.com]

e 7. Dimethyltellurium | C2H6Te | CID 68977 - PubChem [pubchem.ncbi.nlm.nih.gov]
o 8. dimethyl telluride [webbook.nist.gov]

e 9. dimethyl telluride [webbook.nist.gov]

e 10. dimethyl telluride [webbook.nist.gov]

e 11. Vibrational frequencies, vapour pressure and an assessment of the thermodynamic
properties of dimethyl telluride - Journal of the Chemical Society, Faraday Transactions (RSC
Publishing) [pubs.rsc.org]

e 12. researchgate.net [researchgate.net]
e 13. dimethyl telluride (593-80-6) 1H NMR spectrum [chemicalbook.com]
e 14. spectrabase.com [spectrabase.com]

e 15. Understanding 125 Te NMR chemical shifts in disymmetric organo-telluride compounds
from natural chemical shift analysis - Physical Chemistry Chemical Physics (RSC Publishing)
DOI:10.1039/C9CP05934B [pubs.rsc.org]

e 16. Telluride (chemistry) - Wikipedia [en.wikipedia.org]
e 17. tandfonline.com [tandfonline.com]

e 18. mdpi.com [mdpi.com]

e 19. benchchem.com [benchchem.com]

e 20. micromatter.com [micromatter.com]

 To cite this document: BenchChem. [dimethyl telluride chemical and physical properties.].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1222758#dimethyl-telluride-chemical-and-physical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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